Cas no 1158307-50-6 (1-(4-Methylbenzoyl)-4-piperidinamine Hydrochloride)

• Product Name: 1-(4-Methylbenzoyl)-4-piperidinamine Hydrochloride
• CAS No: 1158307-50-6
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• MDL: MFCD09455689
• CID: 1078003
• PubChem ID: 17221649
• Update Time: 2025-10-31

1-(4-Methylbenzoyl)-4-piperidinamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylbenzoyl)piperidin-4-amine hydrochloride
• BS-37129
• AKOS015844386
• 1-(4-Methylbenzoyl)-4-piperidinamine HCl
• CS-0335222
• ALBB-004789
• (4-aminopiperidin-1-yl)-(4-methylphenyl)methanone;hydrochloride
• (4-Aminopiperidin-1-yl)(p-tolyl)methanone hydrochloride
• 1158307-50-6
• MFCD09455689
• 1-(4-methylbenzoyl)-4-piperidinamine hydrochloride
• 1-(4-Methylbenzoyl)-4-piperidinamine Hydrochloride

• MDL： MFCD09455689
• Inchi： 1S/C13H18N2O.ClH/c1-10-2-4-11(5-3-10)13(16)15-8-6-12(14)7-9-15;/h2-5,12H,6-9,14H2,1H3;1H
• InChI Key： VLOGVAKRGAOZFX-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(C)=CC=1)N1CCC(CC1)N

Computed Properties

• Exact Mass: 254.1185909g/mol
• Monoisotopic Mass: 254.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 382.4±42.0 °C at 760 mmHg
• Flash Point: 185.1±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-(4-Methylbenzoyl)-4-piperidinamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-Methylbenzoyl)-4-piperidinamine Hydrochloride

1-(4-Methylbenzoyl)-4-piperidinamine Hydrochloride: A Comprehensive Overview

1-(4-Methylbenzoyl)-4-piperidinamine Hydrochloride, also known by its CAS number CAS No. 1158307-50-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug development and material science. The structure of this compound is characterized by a piperidine ring substituted with a 4-methylbenzoyl group, which imparts unique chemical and biological properties.

The synthesis of 1-(4-Methylbenzoyl)-4-piperidinamine Hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The use of hydrochloride salt form is common in pharmaceutical applications, as it enhances the solubility and stability of the compound. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce production costs, making this compound more accessible for large-scale applications.

One of the most promising aspects of CAS No. 1158307-50-6 is its potential as a precursor in the development of bioactive molecules. Piperidine derivatives are known for their ability to interact with various biological targets, such as enzymes and receptors, making them valuable in drug discovery programs. For instance, research has shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key players in cellular signaling pathways associated with diseases like cancer and inflammation.

In addition to its pharmacological applications, 1-(4-Methylbenzoyl)-4-piperidinamine Hydrochloride has been explored for its role in materials science. The piperidine ring structure provides a rigid framework that can be utilized in the design of advanced materials, such as polymers and nanoparticles. Recent advancements in nanotechnology have highlighted the potential of this compound as a building block for creating stimuli-responsive materials, which can respond to external conditions like temperature or pH changes.

The chemical stability and reactivity of CAS No. 1158307-50-6 make it an ideal candidate for various industrial applications. For example, it can be used as an intermediate in the synthesis of agrochemicals and specialty chemicals. Its ability to undergo further functionalization allows chemists to tailor its properties for specific end-use applications, thereby expanding its utility across multiple industries.

From an environmental perspective, the ecological impact of 1-(4-Methylbenzoyl)-4-piperidinamine Hydrochloride has been a subject of recent research. Studies have focused on assessing its biodegradability and toxicity profiles to ensure that its use does not pose significant risks to ecosystems. Preliminary findings suggest that the compound exhibits low toxicity towards aquatic organisms, which is a positive indicator for its sustainable use.

In conclusion, CAS No. 1158307-50-6, or 1-(4-Methylbenzoyl)-4-piperidinamine Hydrochloride, is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial settings. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations.